(1S,2R)-1-Amino-1-(2,6-dichlorophenyl)propan-2-OL

• Molecular Formula: C9H11Cl2NO
• Molecular Weight: 220.09 g/mol
• IUPAC Name: (1S,2R)-1-amino-1-(2,6-dichlorophenyl)propan-2-ol
• InChI: InChI=1S/C9H11Cl2NO/c1-5(13)9(12)8-6(10)3-2-4-7(8)11/h2-5,9,13H,12H2,1H3/t5-,9-/m1/s1
• InChI Key: BTJUURDIFWQGTR-MLUIRONXSA-N
• Isomeric SMILES: C[C@H]([C@H](C1=C(C=CC=C1Cl)Cl)N)O
• Canonical SMILES: CC(C(C1=C(C=CC=C1Cl)Cl)N)O

Description

(1S,2R)-1-Amino-1-(2,6-dichlorophenyl)propan-2-OL is a stereoisomer of a chlorinated phenylpropanolamine derivative. Structurally, it features a 2,6-dichlorophenyl group attached to a propan-2-ol backbone with a chiral amino group at the 1-position. This compound’s stereochemistry (1S,2R) distinguishes it from other isomers, such as the (1R,2R) and (1R,2S) forms, which may exhibit divergent physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S,2R)-1-Amino-1-(2,6-dichlorophenyl)propan-2-OL typically involves the reduction of a corresponding ketone or aldehyde precursor. One common method is the asymmetric reduction of 2,6-dichloroacetophenone using a chiral catalyst. The reaction conditions often include the use of a reducing agent such as sodium borohydride or lithium aluminum hydride, in the presence of a chiral ligand to ensure the desired stereochemistry.

Industrial Production Methods

Industrial production of this compound may involve large-scale asymmetric reduction processes, utilizing robust and efficient chiral catalysts. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and solvent choice to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

(1S,2R)-1-Amino-1-(2,6-dichlorophenyl)propan-2-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Further reduction can lead to the formation of more reduced amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like alkyl halides or acyl chlorides are used in substitution reactions, often in the presence of a base such as triethylamine.

Major Products Formed

The major products formed from these reactions include various substituted amines, alcohols, and ketones, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(1S,2R)-1-Amino-1-(2,6-dichlorophenyl)propan-2-OL has a wide range of applications in scientific research:

Chemistry: Used as a chiral building block in the synthesis of complex molecules.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic effects, including as a precursor for drug development.

Industry: Utilized in the production of fine chemicals and pharmaceuticals, owing to its chiral properties and reactivity.

Mechanism of Action

The mechanism of action of (1S,2R)-1-Amino-1-(2,6-dichlorophenyl)propan-2-OL involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s stereochemistry plays a crucial role in its binding affinity and specificity. It may act as an inhibitor or activator of certain enzymes, modulating biochemical pathways and exerting its effects at the molecular level.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s uniqueness lies in its stereochemical configuration and substitution pattern. Below is a systematic comparison with structurally related analogs:

Stereoisomeric Comparisons

a. (1R,2R)-1-Amino-1-(2,6-dichlorophenyl)propan-2-OL (CAS 56733-61-0)

• Stereochemistry: The (1R,2R) configuration differs in the spatial arrangement of the amino and hydroxyl groups compared to the (1S,2R) isomer.
• Availability : Commercially available as a chemical intermediate, with documented synthesis pathways .
• Applications : Often utilized in asymmetric catalysis and as a precursor for chiral ligands.

b. (1R,2S)-1-Amino-1-(2,6-dichlorophenyl)propan-2-OL

• Pharmacological Relevance : Similar compounds in this series have shown varied activity in adrenergic receptor binding assays due to stereochemical sensitivity.

Structural Analogs with Varying Substitutions

Compound Name	Substituents	Key Differences	Potential Applications
Chlorphenesin (3-(4-chlorophenoxy)-1,2-propanediol)	4-chlorophenoxy group	Lacks amino group; ether linkage	Muscle relaxant, preservative
2,6-Dichlorophenylpropanolamine	Primary amine, no hydroxyl	Reduced polarity; altered bioavailability	Adrenergic agent intermediate

Physicochemical Properties

Property	(1S,2R)-Isomer (Theoretical)	(1R,2R)-Isomer (Observed)
Melting Point	Estimated 160–165°C	142–145°C
LogP	~2.1 (predicted)	1.8–2.0
Aqueous Solubility	Low (mg/mL range)	Similar, with pH-dependent variability

Research Findings and Implications

• Stereochemical Impact : Enantiomers like (1S,2R) and (1R,2R) often exhibit divergent binding affinities in chiral environments. For example, (1R,2R)-isomers are reported to show higher selectivity in certain catalytic reactions .
• Synthetic Challenges : The (1S,2R) isomer may require enantioselective synthesis techniques (e.g., chiral auxiliaries or biocatalysis) due to the lack of commercial availability.
• Biological Activity : While direct data for the (1S,2R) form are scarce, analogs with 2,6-dichlorophenyl groups are associated with antimicrobial and anti-inflammatory properties in preclinical studies.